Cas no 53229-47-3 (Diethyl thiophene-3,4-dicarboxylate)

• Product Name: Diethyl thiophene-3,4-dicarboxylate
• CAS No: 53229-47-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD22493451
• CID: 1084749
• PubChem ID: 12197673
• Update Time: 2025-09-20

Diethyl thiophene-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl thiophene-3,4-dicarboxylate
• 3,4-Thiophenedicarboxylic acid, diethyl ester
• 3,4-(dicarboethoxy)thiophene
• 3,4-Diethoxycarbonyl-thiophen
• Thiophen-3,4-dicarbonsaeure-diaethylester
• Thiophen-3,4-dicarbonsaeure-diethylester
• thiophene-3,4-dicarboxylic acid diethyl ester
• BS-28815
• AMY37385
• 53229-47-3
• DTXSID30480033
• Diethylthiophene-3,4-dicarboxylate
• D77557
• MFCD22493451
• diethyl 3,4-thiophene dicarboxylate
• SCHEMBL1498218
• PJZOOQHKDLZCMD-UHFFFAOYSA-N
• CS-W000131

• MDL： MFCD22493451
• Inchi： 1S/C10H12O4S/c1-3-13-9(11)7-5-15-6-8(7)10(12)14-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： PJZOOQHKDLZCMD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 228.04600
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.84000
• LogP: 2.10150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives